Cas no 1184433-45-1 (ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate)

• Product Name: ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate
• CAS No: 1184433-45-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5906553
• PubChem ID: 54918001
• Update Time: 2025-05-21

ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate
• 1184433-45-1
• EN300-14515829
• ethyl 2-{[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amino}acetate
• AKOS005908756

• Inchi： 1S/C13H17NO4/c1-2-16-13(15)9-14-8-10-3-4-11-12(7-10)18-6-5-17-11/h3-4,7,14H,2,5-6,8-9H2,1H3
• InChI Key： MFTNRBGZLLTLPC-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CNCC(=O)OCC

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.8Ų

Additional information on ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate

Comprehensive Overview of Ethyl 2-{(2,3-Dihydro-1,4-Benzodioxin-6-yl)Methylamino}Acetate (CAS No. 1184433-45-1)

Ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate, with the CAS number 1184433-45-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a benzodioxin core, is widely studied for its potential applications in drug discovery and material science. The compound's unique structure, combining an ethyl acetate moiety with a benzodioxin-methylamino group, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for benzodioxin derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in how ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate can be utilized in central nervous system (CNS) drug development, given the benzodioxin scaffold's prevalence in neuroactive compounds. Additionally, its potential as a building block for agrochemicals aligns with the growing focus on sustainable crop protection solutions.

The synthesis of CAS 1184433-45-1 typically involves multi-step organic reactions, including reductive amination and esterification. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for further optimization in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring high purity for research applications.

One of the trending topics in organic chemistry is the exploration of green synthesis methods for compounds like ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact. This aligns with the broader industry shift toward sustainable chemistry, a subject frequently searched in academic and industrial databases.

From a commercial perspective, CAS 1184433-45-1 is often listed by specialty chemical suppliers as a high-value research chemical. Its pricing and availability are influenced by factors such as scale-up challenges and patent landscapes. Companies focusing on custom synthesis services frequently highlight this compound in their portfolios, catering to pharmaceutical and biotech clients.

In conclusion, ethyl 2-{(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetate represents a compelling case study in modern organic chemistry. Its dual relevance to life sciences and material innovation ensures continued interest from both academia and industry. Future research may uncover additional applications, particularly in targeted drug delivery systems or biodegradable materials, further solidifying its importance in scientific advancement.